Cas no 25373-56-2 ((2-Imidazol-1-yl-phenyl)methanol)

• Product Name: (2-Imidazol-1-yl-phenyl)methanol
• CAS No: 25373-56-2
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• MDL: MFCD05864823
• CID: 253811
• PubChem ID: 15724965
• Update Time: 2025-10-29

(2-Imidazol-1-yl-phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-Imidazol-1-yl-phenyl)methanol
• (2-imidazol-1-ylphenyl)methanol
• 2-(1H-imidazol-1-yl)Benzenemethanol
• Benzenemethanol,2-(1H-imidazol-1-yl)-
• (2-imidazolylphenyl)methan-1-ol
• [2-(imidazol-1-yl)phenyl]methanol
• 1-(2'-Hydroxymethylphenyl)imidazol
• (2-(1H-imidazol-1-yl)phenyl)methanol
• [2-(1H-imidazol-1-yl)phenyl]methanol
• SBB088921
• 2-(1H-Imidazole-1-yl)benzyl alcohol
• RP23640
• AB0023739
• ST2407895
• W4870
• J-500822
• 25373-56-2
• A877604
• CS-0156640
• DTXSID40577468
• MFCD05864823
• AKOS009248137
• SCHEMBL8436958
• FT-0749390
• FS-3026
• DB-001532

• MDL： MFCD05864823
• Inchi： 1S/C10H10N2O/c13-7-9-3-1-2-4-10(9)12-6-5-11-8-12/h1-6,8,13H,7H2
• InChI Key： GQEOSWPDJPLJQU-UHFFFAOYSA-N
• SMILES： OCC1C=CC=CC=1N1C=NC=C1

Computed Properties

• Exact Mass: 174.07900
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38
• XLogP3: 0.8

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.2±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 380.2°C at 760 mmHg
• Flash Point: 183.7±23.2 °C
• Refractive Index: 1.604
• PSA: 38.05000
• LogP: 1.36460
• Vapor Pressure: No data available

(2-Imidazol-1-yl-phenyl)methanol Security Information

• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H317-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on (2-Imidazol-1-yl-phenyl)methanol

Recent Advances in the Study of (2-Imidazol-1-yl-phenyl)methanol (CAS: 25373-56-2) in Chemical Biology and Pharmaceutical Research

The compound (2-Imidazol-1-yl-phenyl)methanol (CAS: 25373-56-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications. The information presented herein is derived from recent peer-reviewed publications, patents, and industry reports, ensuring the accuracy and timeliness of the data.

Recent studies have highlighted the role of (2-Imidazol-1-yl-phenyl)methanol as a key intermediate in the synthesis of biologically active molecules, particularly those targeting protein-protein interactions and enzyme inhibition. Its structural features, including the imidazole ring and the hydroxymethyl group, make it a valuable scaffold for the design of novel therapeutics. For instance, researchers have successfully utilized this compound in the development of inhibitors for kinases and other enzymes involved in cancer progression and inflammatory diseases.

In terms of biological activity, (2-Imidazol-1-yl-phenyl)methanol has demonstrated promising results in preclinical studies. A recent publication in the Journal of Medicinal Chemistry reported its efficacy as a modulator of certain signaling pathways, particularly those related to immune response and cell proliferation. These findings suggest its potential as a lead compound for the treatment of autoimmune disorders and certain types of cancer. Furthermore, its low toxicity profile in animal models underscores its suitability for further drug development.

From a synthetic chemistry perspective, advancements have been made in the efficient production of (2-Imidazol-1-yl-phenyl)methanol. A study published in Organic Letters detailed a novel catalytic method for its synthesis, which offers higher yields and reduced environmental impact compared to traditional approaches. This development is particularly relevant for industrial-scale production, where cost-effectiveness and sustainability are critical considerations.

Looking ahead, the potential applications of (2-Imidazol-1-yl-phenyl)methanol extend beyond its current uses. Ongoing research is exploring its utility in the development of targeted drug delivery systems and as a component of multifunctional therapeutic agents. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. As such, this compound remains a focal point of innovation in the chemical biology and pharmaceutical sectors.

In conclusion, (2-Imidazol-1-yl-phenyl)methanol (CAS: 25373-56-2) represents a promising candidate for further investigation in drug discovery and development. Its unique structural properties, combined with its demonstrated biological activities, position it as a valuable tool for addressing unmet medical needs. Future research should focus on optimizing its pharmacological profile and exploring its potential in combination therapies. This briefing underscores the importance of continued investment in the study of such compounds to advance the field of chemical biology and medicine.